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Compound of Interest

Compound Name: Azo-enkephalin

Cat. No.: B15618330

For immediate release:

This document provides essential guidance on the proper disposal procedures for Azo-
enkephalin, a synthetic opioid peptide analog. Researchers, scientists, and drug development
professionals handling this compound must adhere to strict safety and disposal protocols to
mitigate potential risks to personnel and the environment. Due to the limited availability of
specific safety data for Azo-enkephalin, these procedures are based on best practices for the
disposal of potent biologically active compounds, opioid peptides, and chemicals with similar
structural motifs.

Azo-enkephalin is a semi-rigid structural analog of [Leu5] enkephalin.[1] Like other
enkephalins, it is a pentapeptide involved in regulating pain sensation by acting as a ligand for
opioid receptors in the body.[2] The introduction of an azo-bridge into the peptide structure
warrants careful handling, as azo compounds can have unique reactivity and thermal stability
properties.

Immediate Safety and Handling Precautions

Before beginning any work with Azo-enkephalin, it is crucial to handle the compound in
accordance with good industrial hygiene and safety practices.[3]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and clothing to prevent skin and eye contact.[3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15618330?utm_src=pdf-interest
https://www.benchchem.com/product/b15618330?utm_src=pdf-body
https://www.benchchem.com/product/b15618330?utm_src=pdf-body
https://www.benchchem.com/product/b15618330?utm_src=pdf-body
https://www.benchchem.com/product/b15618330?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7231396/
https://en.wikipedia.org/wiki/Enkephalin
https://www.benchchem.com/product/b15618330?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAJ61408MB&productDescription=LEU-ENKEPHALIN+25MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ61408MB&productDescription=LEU-ENKEPHALIN+25MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Ventilation: Ensure adequate ventilation to avoid inhalation of any dust or aerosols.[3]

¢ Spill Management: In case of a spill, sweep up the solid material, avoiding dust formation,
and place it into a suitable, labeled container for disposal.[3] Should the material not be
released into the environment.[3]

Step-by-Step Disposal Procedures
The disposal of Azo-enkephalin and any materials contaminated with it must comply with all
applicable federal, state, and local regulations for hazardous waste.[4]

1. Waste Ildentification and Segregation:

o Categorization: Treat all Azo-enkephalin waste as hazardous chemical waste. Due to its
opioid activity, it should be managed with the same level of caution as other controlled
substances, although its specific scheduling may not be defined.

¢ Waste Streams: Segregate waste into the following categories:
o Bulk Azo-enkephalin: Unused, expired, or off-specification Azo-enkephalin.

o Trace-Contaminated Waste: Items such as empty vials, weigh boats, pipette tips, gloves,
and other disposable labware that have come into contact with Azo-enkephalin.

2. Disposal of Bulk Azo-enkephalin:

» Do Not Dispose Down the Drain: Aqueous solutions containing toxic chemicals must be
disposed of through a hazardous waste management program.[5] Do not dispose of this type
of waste down the drain.[5]

o Hazardous Waste Container: Place the solid Azo-enkephalin or its concentrated solutions
into a designated hazardous waste container. This is typically a black container for
hazardous pharmaceutical waste.

o Labeling: Clearly label the container with "Hazardous Waste," the chemical name ("Azo-
enkephalin”), and any other information required by your institution's Environmental Health
and Safety (EHS) department.
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3. Disposal of Trace-Contaminated Waste:

» Dedicated Container: Place all trace-contaminated items into a dedicated waste container for
hazardous drugs.[6] These are often yellow containers for trace chemotherapy waste or
black containers for hazardous pharmaceutical waste.

e Sharps: Needles and syringes should be disposed of in a NIOSH HD waste container.[6]

e Labeling: Label the container appropriately to indicate that it contains trace hazardous drug
waste.

4. Final Disposal:

o Consult EHS: Contact your institution's environmental manager or EHS office for specific
guidance on the collection and disposal procedures for hazardous pharmaceutical waste.[6]

o Licensed Disposal Vendor: The collected hazardous waste will be managed by a licensed
hazardous waste disposal vendor, who will typically incinerate the material at a permitted
facility.[7] Incineration is the preferred method for destroying pharmaceutical ingredients.[8]

Summary of Azo-enkephalin Characteristics
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Property Information Source
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Storage _ [9]
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of Azo-enkephalin waste.

Disclaimer: This information is intended as a guide and is not a substitute for institutional

policies and federal, state, and local regulations. Always consult your institution's

Environmental Health and Safety (EHS) department for specific disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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